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Get Quote

Core Photophysical Properties

IRDye 700DX is a near-infrared (NIR) phthalocyanine dye known for its high photostability and

fluorescence intensity [1]. The table below summarizes its key characteristics:

Property Value / Description Reference

Excitation Peak 689 nm [2]

Emission Peak 699 nm [2] [3]

Molar Absorption
Coefficient (ε)

165,000 M⁻¹cm⁻¹ [3]

Relative Quantum Efficiency 0.44 ± 0.06 (relative to dye group) [3]

Estimated Brightness (at
695 nm)

0.61 ± 0.08 × 10⁵ M⁻¹cm⁻¹ [3]

Molecular Weight 1954.22 g/mol [1]

Chemical Formula C₇₄H₉₆N₁₂Na₄O₂₇S₆Si₃ [1]

Photosensitizer Type Highly flexible, used in Near-Infrared
Photoimmunotherapy (NIR-PIT)

[1] [4]
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Property Value / Description Reference

Water Solubility Excellent, does not aggregate in high ionic strength
buffers

[1]

Single-Molecule Imaging Performance

A comparative study evaluated IRDye 700DX against other NIR dyes like Alexa 700 for single-molecule

imaging, highlighting its advantages for low-background cellular studies [5] [3].

Performance Metric IRDye 700DX Alexa 700 (for comparison)

Mean Photons per Single Molecule Superior to Alexa 700 57 ± 0.5

Apparent Photobleaching Time Constant More photostable 2.2 ± 0.1 s

Mean Emission Period ("On-time") 1.4 seconds < 1 second

Duty Cycle Higher 0.62

This data shows that IRDye 700DX is more photostable than Alexa 700 and emits fluorescence for longer

periods, which is a critical advantage for tracking single molecules over time [5] [3].

Experimental Protocol for Single-Molecule Imaging in
Cells

The following workflow, based on published methodology, details how IRDye 700DX can be used for

single-molecule imaging in MCF-7 cells (a breast cancer cell line) [1].

Key Steps Explained
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Dye Conjugation: IRDye 700DX is typically supplied as an NHS ester, which readily binds to amine

groups on proteins like transferrin or antibodies [1] [6].
Sample Preparation: Immobilizing the dye conjugate on a prepared glass dish allows for the

characterization of single-molecule properties without cellular interference [1].
Cell Labeling: Using a targeting molecule like transferrin ensures the dye is delivered to specific

cellular pathways (e.g., receptor-mediated endocytosis) [1].
Imaging: Imaging is performed using 695 nm excitation, which corresponds to the dye's absorption

peak, and emission is collected around 700 nm [1]. The use of NIR light significantly reduces cellular
autofluorescence compared to visible light, leading to a higher signal-to-background ratio [5].

Application in Biomedical Research

The combination of its NIR fluorescence and ability to conjugate to targeting molecules makes IRDye

700DX a powerful tool in biotechnology and pre-clinical research.

Apoptosis Detection: Researchers have conjugated IRDye 700DX to Annexin V to create a

molecular imaging probe (NIR700-Annexin V) for non-invasive detection of programmed cell death in
tumor models, useful for monitoring cancer treatment response [6].

Mechanism of Action: In Near-Infrared Photoimmunotherapy (NIR-PIT), an antibody-IRDye 700DX
conjugate (like IR700) is targeted to cancer cells. Upon irradiation with NIR light (around 690 nm), the

dye induces a photophysical reaction that leads to highly selective cancer cell destruction [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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